![molecular formula C7H10O2 B3108217 6-Oxaspiro[3.4]octan-2-one CAS No. 1638771-98-8](/img/structure/B3108217.png)
6-Oxaspiro[3.4]octan-2-one
Overview
Description
6-Oxaspiro[3.4]octan-2-one is an organic compound that belongs to the group of spiro compounds. It is a bicyclic lactone and chemically classified as an ester. The IUPAC name for this compound is this compound . The CAS Number is 1638771-98-8 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C7H10O2 . The molecular weight of this compound is 126.16 . The InChI Code for this compound is 1S/C7H10O2/c8-6-3-7(4-6)1-2-9-5-7/h1-5H2 .Physical And Chemical Properties Analysis
The physical form of this compound is liquid . The compound is stored at a temperature of 4 degrees .Scientific Research Applications
Stereochemical Preferences in Biological Activity
The study on the stereochemical preference of yeast epoxide hydrolase for the O-axial C3 epimers of 1-oxaspiro[2.5]octanes highlights the significance of stereochemistry in the biological activity of spiroepoxides. It demonstrates the enzyme's effectiveness in enzymatic detoxification, suggesting potential applications in biocatalysis and the synthesis of biologically active compounds (Weijers et al., 2007).
Synthesis and Crystallography
Research on 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives from the cycloaddition of methylenelactams with nitrones has contributed to the synthesis of novel spirocyclic compounds. This work is pivotal for understanding the structural and conformational aspects of spiro compounds, with implications for drug design and discovery (Chiaroni et al., 2000).
NMR Spectroscopy in Structural Analysis
A structural and conformational analysis using NMR spectroscopy on derivatives of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane has provided insights into the stereochemistry and preferred conformations of these compounds. This research is critical for understanding the molecular basis of their reactivity and potential applications in organic synthesis (Montalvo-González & Ariza-Castolo, 2012).
Novel Synthetic Routes
The synthesis of novel thia/oxa-azaspiro[3.4]octanes through robust and step-economic routes introduces a new class of multifunctional and structurally diverse modules for drug discovery. This research opens up possibilities for the development of new therapeutic agents with improved efficacy and safety profiles (Li, Rogers-Evans, & Carreira, 2013).
Gold-Catalyzed Assembly of Heterobicyclic Systems
An efficient gold-catalyzed double cyclization process has been developed to afford a range of heterobicyclic compounds, including oxaspiro[5.4]decene. This methodology highlights the potential of gold catalysis in the construction of complex molecular architectures, which is significant for the development of novel materials and catalysts (Zhang & Kozmin, 2005).
Safety and Hazards
properties
IUPAC Name |
6-oxaspiro[3.4]octan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c8-6-3-7(4-6)1-2-9-5-7/h1-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKVBQHOYZLCBEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC12CC(=O)C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401311498 |
Source
|
| Record name | 6-Oxaspiro[3.4]octan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401311498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1638771-98-8 |
Source
|
| Record name | 6-Oxaspiro[3.4]octan-2-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1638771-98-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Oxaspiro[3.4]octan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401311498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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